N-Mesityl-2-((5-((phenylthio)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

Specification

• CAS No.: 539811-41-1
• Molecular Formula: C27H28N4OS2
• Molecular Weight: 488.7 g/mol
• IUPAC Name: 2-[[4-(3-methylphenyl)-5-(phenylsulfanylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• Standard InChI: InChI=1S/C27H28N4OS2/c1-18-9-8-10-22(15-18)31-24(16-33-23-11-6-5-7-12-23)29-30-27(31)34-17-25(32)28-26-20(3)13-19(2)14-21(26)4/h5-15H,16-17H2,1-4H3,(H,28,32)
• Standard InChI Key: SRXUTMDRPYLWDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3C)C)C)CSC4=CC=CC=C4

Introduction

N-Mesityl-2-((5-((phenylthio)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a complex organic compound featuring a triazole ring, thioether linkages, and an acetamide functional group. It incorporates a mesityl group (1,3,5-trimethylbenzene), which contributes to its lipophilicity and potential biological activity. The compound also includes phenylthio and m-tolyl substituents, enhancing its chemical reactivity and interactions with biological targets.

Molecular Formula and Weight

• Molecular Formula: C27H28N4OS2

• Molecular Weight: Approximately 488.66 g/mol.

Structural Features

• Triazole Ring: Central to its structure, providing a framework for various functional groups.

• Thioether Linkages: Present in the phenylthio and thiomethyl groups.

• Acetamide Group: Attached to the mesityl group, contributing to its reactivity.

• Mesityl Group: Enhances lipophilicity and potential biological activity.

Identifiers

• CAS Number: 539811-41-1

• InChIKey: SRXUTMDRPYLWDJ-UHFFFAOYSA-N.

Synthesis and Chemical Reactivity

The synthesis of N-Mesityl-2-((5-((phenylthio)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide typically involves multiple steps, leveraging the reactivity of its functional groups. The compound can participate in various chemical reactions due to its thioether and acetamide functionalities.

Potential Applications and Biological Activity

While specific biological activities of this compound are not well-documented, its structural features suggest potential applications in fields such as pharmaceuticals or agrochemicals. The presence of a triazole ring and thioether linkages, along with the mesityl group, may enhance its interaction with biological targets.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity	Unique Aspects
2-Amino-5-methyltriazole	Amino group, methyl substituent	Antifungal	Simpler structure without thioether
1-(Phenylthio)-3-methyltriazole	Phenylthio group, lacks acetamide	Antibacterial	No mesityl group present
4-(m-Tolyl)-5-thiomethyltriazole	Similar triazole core with thiomethyl	Antifungal	Lacks acetamide and mesityl groups
N-Mesityl-2-((5-((phenylthio)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide	Triazole, thioether, acetamide, mesityl	Potential biological activity	Presence of mesityl and thioether functionalities

The unique combination of a mesityl group and thioether functionalities in N-Mesityl-2-((5-((phenylthio)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide distinguishes it from similar compounds, potentially enhancing its lipophilicity and biological activity profile.